134-34-9

4-Acetylamino-5-hydroxynaphthalene-2,7-disulfonic acid

Usually In Stock

• CAS RN:
• 134-34-9

• Formula:
• C12H11NO8S2

• InChI:
• InChI=1S/C12H11NO8S2/c1-6(14)13-10-4-8(22(16,17)18)2-7-3-9(23(19,20)21)5-11(15)12(7)10/h2-5,15H,1H3,(H,13,14)(H,16,17,18)(H,19,20,21)

• InChIKey:
• DACUJXBUANTBKE-UHFFFAOYSA-N

• 4-Acetylamino-5-hydroxynaphthalene-2,7-disulfonic acid, also known as 4-Acetylamino-5-hydroxynaphthalene-2,7-disulfonic acid, is a useful research compound. Its molecular formula is C12H11NO8S2 and its molecular weight is 361.4 g/mol. The purity is usually 95%.

Pentanamide, N-(2,4-dichlorophenyl)-4,4-dimethyl-3-oxo-

• CAS RN:
• 63134-34-9

• Formula:
• C13H15Cl2NO2

• InChI:
• InChI=1S/C13H15Cl2NO2/c1-13(2,3)11(17)7-12(18)16-10-5-4-8(14)6-9(10)15/h4-6H,7H2,1-3H3,(H,16,18)

• InChIKey:
• NUIAEWCYEUQGBK-UHFFFAOYSA-N

• Pentanamide, N-(2,4-dichlorophenyl)-4,4-dimethyl-3-oxo- is a useful research compound. Its molecular formula is C13H15Cl2NO2 and its molecular weight is 288.17 g/mol. The purity is usually 95%.

Methyl 2-(5-iodo-2-methylphenyl)acetate

Usually In Stock

• CAS RN:
• 880134-34-9

• Formula:
• C10H11IO2

• InChI:
• InChI=1S/C10H11IO2/c1-7-3-4-9(11)5-8(7)6-10(12)13-2/h3-5H,6H2,1-2H3

• InChIKey:
• JXWRFTJMGBAWIW-UHFFFAOYSA-N

• Methyl 2-(5-iodo-2-methylphenyl)acetate is a useful research compound. Its molecular formula is C10H11IO2 and its molecular weight is 290.10 g/mol. The purity is usually 95%.

(1-(Methylsulfonyl)piperidin-4-yl)methanol

In Stock

• CAS RN:
• 241134-34-9

• Formula:
• C7H15NO3S

• InChI:
• InChI=1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3

• InChIKey:
• WDKWVYKURJCBFY-UHFFFAOYSA-N

• (1-(Methylsulfonyl)piperidin-4-yl)methanol is a useful research compound. Its molecular formula is C7H15NO3S and its molecular weight is 193.27 g/mol. The purity is usually 95%.

N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)oxy]phenyl}cyclopropanecarboxamide

In Stock

• CAS RN:
• 1030134-34-9

• Formula:
• C28H24ClN5O3

• InChI:
• InChI=1S/C28H24ClN5O3/c1-17-3-8-20(9-4-17)26-32-28(37-33-26)23-15-34(27-22(25(23)36)12-5-18(2)31-27)16-24(35)30-14-13-19-6-10-21(29)11-7-19/h3-12,15H,13-14,16H2,1-2H3,(H,30,35)

• InChIKey:
• YLXLIWQFBQTTCY-UHFFFAOYSA-N

• N-{3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)oxy]phenyl}cyclopropanecarboxamide is a useful research compound. Its molecular formula is C28H24ClN5O3 and its molecular weight is 513.98. The purity is usually 95%.